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Compound of Interest

Compound Name: D-3263 hydrochloride

Cat. No.: B1139295

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-3263 hydrochloride is a small molecule agonist of the Transient Receptor Potential
Melastatin 8 (TRPM8) channel, a non-selective cation channel primarily known for its role as a
sensor of cold temperatures and cooling agents.[1] TRPM8 is expressed in sensory neurons
and is implicated in a variety of physiological processes, including temperature sensation, pain
modulation, and inflammatory responses. Dysregulation of TRPMS8 activity has been linked to
conditions such as chronic pain, migraine, and certain types of cancer.[2] D-3263
hydrochloride has been investigated for its potential therapeutic applications, particularly in
oncology and benign prostatic hyperplasia (BPH).[3][4] This technical guide provides an in-
depth overview of D-3263 hydrochloride, focusing on its mechanism of action as a TRPM8
agonist, its effects in preclinical models, and detailed protocols for its experimental evaluation.

Chemical Properties
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Property Value

3-(2-aminoethyl)-5-methoxy-1-[(1R,2S,5R)-5-
methyl-2-propan-2-

Chemical Name yreprop -
ylcyclohexanecarbonyl]benzimidazol-2-

one;hydrochloride

Molecular Formula C21H32CINsOs3
Molecular Weight 409.9 g/mol

CAS Number 1008763-54-9
Appearance White to off-white solid
Solubility Soluble in DMSO

Mechanism of Action and TRPMS8 Signaling

D-3263 hydrochloride exerts its effects by binding to and activating the TRPM8 channel.[1] As
a TRPMS8 agonist, it mimics the action of natural cooling agents like menthol, leading to the
opening of the ion channel. This activation results in an influx of cations, primarily calcium
(Ca?*) and sodium (Na*), into the cell.[1] The subsequent increase in intracellular calcium
concentration is a critical event that triggers a cascade of downstream signaling pathways.

The activation of TRPM8 by agonists like D-3263 hydrochloride is a complex process
influenced by various cellular factors, including phosphatidylinositol 4,5-bisphosphate (PIP2),
which is essential for channel gating. The influx of calcium can lead to several cellular
responses, including depolarization of the cell membrane, activation of calcium-dependent
enzymes, and modulation of gene expression.[5] In the context of cancer, sustained activation
of TRPM8 and the resulting calcium overload can disrupt cellular homeostasis and induce
apoptosis (programmed cell death) in TRPM8-expressing tumor cells.[1]
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TRPMS8 Signaling Pathway

D-3263 Hydrochloride

TRPM8 Channel

Intracellular Caz* Overload Altered Gene Expression Membrane Depolarization
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Apoptosis
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Calcium Imaging Experimental Workflow

Culture TRPM8-expressing cells

l

Plate cells in 96-well plates

;

Load cells with calcium-sensitive dye

;

Prepare D-3263 and controls

;

Add compounds to wells

;

Measure fluorescence over time

l

Analyze data and generate dose-response curves

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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